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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No.: B15548377

An In-depth Technical Guide on the Physical Properties of Benzyltrimethylammonium
Tribromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of
Benzyltrimethylammonium tribromide (BTMABI3), a versatile reagent in organic synthesis.
The information is compiled for professionals in research and drug development, with a focus
on quantitative data, detailed experimental protocols, and clear visual representations of key
processes.

Core Physical and Chemical Properties

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that serves as a
stable, solid source of bromine.[1][2] This makes it a safer and more easily handled alternative
to liquid bromine for various chemical transformations, including bromination and oxidation
reactions.[1][3]

Data Presentation

The quantitative physical properties of Benzyltrimethylammonium tribromide are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 111865-47-5 [4][51[6]1[7]

Molecular Formula C1oH16BrsN [415171181]

Molecular Weight 389.95 g/mol [51[719]
Orange to dark yellow

Appearance ] [BI[4][6][10][11]
crystalline powder

Melting Point 99-105 °C [31[4][6][10]

Purity (Assay) Typically 297% [10]

- Stable under normal

Stability N ) N [8]
conditions; light sensitive
Room temperature, dark place,

Storage , [4]8][11]
dry and well-ventilated
BTMABTs3,

Synonyms Benzyltrimethylammonium 41071

bromide dibromide

Note: Specific values such as melting point range and purity may vary slightly between different
suppliers.

Experimental Protocols

Detailed methodologies for determining key physical properties are crucial for reproducible
research. The following sections outline standard laboratory protocols.

Synthesis of Benzyltrimethylammonium Tribromide

A common method for the laboratory synthesis of Benzyltrimethylammonium tribromide
involves the reaction of a benzyltrimethylammonium halide with a source of bromine.[2][12]

Principle: This synthesis is based on the reaction of benzyltrimethylammonium chloride with
sodium bromate and hydrobromic acid in an aqueous solution to form the stable, solid
tribromide salt.[2][12]
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Methodology:

o Dissolve Benzyltrimethylammonium chloride and sodium bromate in water.
e Cool the solution in an ice bath.

e Slowly add hydrobromic acid to the cooled solution with continuous stirring.

e The Benzyltrimethylammonium tribromide product will precipitate out of the solution as an

orange-yellow solid.
e Collect the solid by filtration.

e Wash the collected solid with water to remove any unreacted starting materials or by-
products.

e Dry the final product, preferably under vacuum, to remove residual moisture.

Conditions

Ice Bath
Aqueous Solution

Reactants

Product

( )
( ) )
)
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Caption: General synthesis pathway for Benzyltrimethylammonium tribromide.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[13] Pure crystalline solids
typically exhibit a sharp melting point range of 0.5-1.0°C.[13]

Principle: The melting point is determined by heating a small, powdered sample of the organic
solid in a capillary tube and observing the temperature range from the first sign of melting to
the complete liquefaction of the solid.[13][14]

Methodology (Capillary Method):

o Sample Preparation: Ensure the Benzyltrimethylammonium tribromide sample is finely
powdered and completely dry. Pack a small amount of the powder into a capillary tube,
sealed at one end, to a height of 1-2 cm by tapping the sealed end on a hard surface.[14][15]
[16]

o Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is level
with the thermometer bulb.[14] Place the assembly in a melting point apparatus (such as a
Thiele tube with high-boiling point oil or an automated Mel-Temp device).[13][14]

o Heating: Heat the apparatus. A rapid heating rate (e.g., 10°C/minute) can be used for an
initial approximate determination.[13][16]

o Measurement: For an accurate measurement, repeat the process, but slow the heating rate
to 1-2°C per minute as the temperature approaches the expected melting point.[14][16]

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire solid has turned into a clear liquid (T2).[13][17] The
melting point is reported as the range T1-T2.
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Caption: Experimental workflow for melting point determination.
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Solubility Determination

Understanding a compound's solubility is essential for its application in reactions, formulations,
and purification processes. While specific quantitative solubility data for
Benzyltrimethylammonium tribromide is not readily available, a qualitative assessment can
be performed.

Principle: A qualitative determination involves observing the dissolution of a small, pre-weighed
amount of solute in a measured volume of a solvent. This can be done with a variety of
solvents to create a solubility profile.[18][19]

Methodology (Qualitative):

e Preparation: Place a small, known amount (e.g., 25 mg) of Benzyltrimethylammonium
tribromide into a small test tube.[18]

e Solvent Addition: Add a measured volume (e.g., 0.75 mL) of the chosen solvent (e.g., water,
dichloromethane, methanol) to the test tube in small portions.[18]

» Observation: After each addition, shake the test tube vigorously and observe if the solid
dissolves.[18][19]

o Classification: Classify the solubility based on the amount of solvent required for complete
dissolution. For instance:

o Soluble: Dissolves completely in the initial volume of solvent.
o Slightly Soluble: Requires more solvent or heating to dissolve.
o Insoluble: Does not visibly dissolve even with excess solvent and heating.

o Testing Sequence: A logical flow for testing can be followed, starting with water, then moving
to organic solvents or aqueous acidic/basic solutions to gather more information about the
compound's properties.[20]
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Caption: Workflow for qualitative solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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